Cas no 1483776-78-8 (1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine)

• Product Name: 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• CAS No: 1483776-78-8
• MF: C₁₄H₁₆ClN₃
• MW: 261.749941825867
• CID: 5957807
• PubChem ID: 65356805
• Update Time: 2025-10-29

1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• AKOS014692367
• 1483776-78-8
• EN300-15129476

• Inchi： 1S/C14H16ClN3/c1-9-5-6-10(7-12(9)15)18-14-4-2-3-13(16)11(14)8-17-18/h5-8,13H,2-4,16H2,1H3
• InChI Key： VODGUFVYUUFZLW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C2=C(C=N1)C(CCC2)N

Computed Properties

• Exact Mass: 261.1032752g/mol
• Monoisotopic Mass: 261.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine

Exploring the Potential of 1-(3-Chloro-4-Methylphenyl)-4,5,6,7-Tetrahydro-1H-Indazol-4-Amine (CAS No. 1483776-78-8) in Modern Research

The compound 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS No. 1483776-78-8) has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications. This molecule, characterized by its tetrahydroindazole core and chloro-methylphenyl substitution, is being studied for its role in modulating biological pathways. Researchers are particularly interested in its amine functionality, which may contribute to its interactions with various enzymatic targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in cancer research and neurodegenerative disease studies. The structural motif of 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine aligns with these trends, as it shares similarities with known pharmacophores used in drug discovery. Its CAS No. 1483776-78-8 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization projects.

One of the key advantages of this compound lies in its synthetic accessibility and structural versatility. The tetrahydroindazole scaffold can be further modified to enhance binding affinity or selectivity for specific targets. This adaptability makes it a valuable tool for structure-activity relationship (SAR) studies, a topic frequently queried in AI-driven drug design platforms. Additionally, its chloro-methylphenyl group may influence lipophilicity and membrane permeability, critical factors in bioavailability optimization.

The rise of computational chemistry and machine learning in drug discovery has further amplified interest in compounds like 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine. Researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with protein targets. These approaches align with the growing trend of AI-assisted research, a hot topic in scientific communities and search engine queries.

Beyond its potential in therapeutic development, this compound is also explored in chemical biology for probing cellular mechanisms. Its amine group allows for conjugation with fluorescent tags or biochemical probes, enabling real-time tracking of molecular interactions. Such applications are increasingly relevant in live-cell imaging and target engagement studies, areas that dominate recent literature and conference discussions.

In summary, 1-(3-chloro-4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS No. 1483776-78-8) represents a promising scaffold for multidisciplinary research. Its alignment with current trends in precision medicine, computational drug discovery, and chemical biology ensures its continued relevance in scientific inquiries. As the field evolves, this compound may unlock new opportunities for addressing unmet medical needs through innovative molecular design strategies.